N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]thiophene-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yloxy)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13NO4S/c16-14(13-2-1-7-20-13)15-5-6-17-10-3-4-11-12(8-10)19-9-18-11/h1-4,7-8H,5-6,9H2,(H,15,16)
• InChI Key: GZMRNXWEQZHMMK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCCNC(=O)C3=CC=CS3
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol
• CAS No.: 1172906-17-0

Description

N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H13NO4S and its molecular weight is 291.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel methods have been developed for synthesizing compounds related to N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]thiophene-2-carboxamide, exploring their chemical structures and potential applications. One study highlights the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, showcasing the chemical flexibility of related compounds (Tang Li-jua, 2015).
• Crystal Structure Analysis : Research on the crystal structure of compounds structurally similar to this compound reveals detailed insights into their molecular configurations, which is crucial for understanding their chemical behavior and interactions (P. Sharma et al., 2016).

Biological Evaluation and Potential Therapeutic Applications

• Antimicrobial Activity : Compounds analogous to this compound have been synthesized and evaluated for their antimicrobial properties. One study describes the antimicrobial activity and docking studies of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, indicating potential therapeutic applications (YN Spoorthy et al., 2021).
• Cytotoxic Agents : The synthesis and evaluation of novel thiophene and benzothiophene derivatives, including those structurally related to this compound, have shown potential as cytotoxic agents against various cancer cell lines, highlighting their importance in the development of new anticancer therapies (R. Mohareb et al., 2016).

Material Science Applications

• Electrochromic Properties : Investigations into the electrochemical and electrochromic properties of polymers derived from monomers related to this compound have been conducted. These studies contribute to the understanding of how different acceptor groups influence the properties of materials for potential use in electronic and photonic devices (Bin Hu et al., 2013).